Cas no 7029-96-1 (<br>(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-acetic acid ethyl es ter)

• Product name: <br>(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-acetic acid ethyl es ter
• CAS No: 7029-96-1
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 3061862
• PubChem ID: 676986

<br>(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-acetic acid ethyl es ter Chemical and Physical Properties

Names and Identifiers

• <br>(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-acetic acid ethyl es ter
• ethyl 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetate
• AB01289347-01
• ethyl 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetate
• 7029-96-1
• Ethyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetate
• CS-0331296
• Ethyl (1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropurin-7-yl)acetate
• ethyl (1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetate
• Ethyl 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetate
• Oprea1_223904
• DTXSID601031913
• AKOS000576487
• STK134564
• SCHEMBL12260494
• Oprea1_591469
• CHEMBL85644
• NCGC00284687-01

• Inchi： InChI=1S/C11H14N4O4/c1-4-19-7(16)5-15-6-12-9-8(15)10(17)14(3)11(18)13(9)2/h6H,4-5H2,1-3H3
• InChI Key： JFECZQLAMOOGJL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 266.10150494Da
• Monoisotopic Mass: 266.10150494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7Ų
• XLogP3: -0.1